Cas no 2447-54-3 (Sanguinarine)

• Product Name: Sanguinarine
• CAS No: 2447-54-3
• MF: C₂₀H₁₄NO₄
• MW: 332.329465389252
• CID: 42987
• PubChem ID: 5154
• Update Time: 2026-01-28

Sanguinarine Chemical and Physical Properties

Names and Identifiers

• sanguinarine
• 1,3)-Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium,
• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-
• SANGUINARINE (RG)
• Sanguinarium
• Dimethylenedioxy benzphenanthridine
• EINECS 219-503-3
• Pseudochelerythrine
• Sanguinarin
• Sanguinarine Chloride
• sanguninarine
• sanquinarine
• [ "Pseudochelerythrine" ]
• sangvinarin
• Veadent
• Sanguiritrin
• C20H14NO4
• Benzophenanthridine alkaloid
• AV9VK043SS
• DSSTox_RID_80748
• DSSTox_CID_25204
• DSSTox_GSID_45204
• Sangrovit
• y-Chelerythrine
• SR-
• SCHEMBL123241
• IDI1_000495
• DivK1c_000495
• sanguinarium-chloride
• KBio2_000739
• 13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium
• 13-methyl-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridinium
• KBioSS_000739
• KBioGR_002542
• Prestwick1_000987
• SPBio_002954
• AB00053789_04
• NCGC00160289-02
• INVGWHRKADIJHF-UHFFFAOYSA-N
• SR-01000075650-7
• NCGC00015959-03
• CCG-205184
• Spectrum5_000635
• EX-A5014
• BRN 3915507
• Tox21_110268
• GTPL11563
• 2447-54-3
• (1,3)BENZODIOXOLO(5,6-C)-1,3-DIOXOLO(4,5-I)PHENANTHRIDINIUM, 13-METHYL-
• HY-N0052
• NCGC00015959-02
• Q-100313
• Spectrum4_001838
• BPBio1_001159
• [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 13-methyl-
• NCGC00015959-05
• s9032
• Pseudochelerythrine;Sanguinarin
• NCGC00015959-16
• HMS1571E15
• pseudo-chelerythrine
• SCHEMBL17131945
• Spectrum_000259
• SR-01000075650
• NCGC00015959-01
• E80766
• CHEBI:17183
• NCGC00015959-09
• Q347392
• NCGC00015959-04
• MLS002154085
• SDCCGMLS-0066612.P001
• SANGUINARINE [WHO-DD]
• 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene
• BSPBio_002675
• 13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium nitrate
• NINDS_000495
• HMS2098E15
• CS-3818
• Tox21_110268_1
• compound 1 [PMID: 28621943]
• C06162
• NCGC00160289-01
• FT-0634289
• AB00053789
• AKOS025311557
• KBio2_005875
• SMR001233394
• AC-34836
• SBI-0051077.P003
• 13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium(1+), 9CI
• BSPBio_001053
• CHEMBL417799
• CAS-2447-54-3
• BRD-K66898851-001-03-7
• DTXCID8025204
• (1,3)-Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium, 13-methyl-
• BCP13614
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10}.0^{4,8}.0^{14,22}.0^{17,21}]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21),23-nonaen-24-ium
• Spectrum2_000724
• 13-methyl(1,3)benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium
• 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10}.0^{4,8}.0^{14,22}.0^{17,21}]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaen-24-ium
• KBio2_003307
• UNII-AV9VK043SS
• Prestwick2_000987
• x-Chelerythrine
• 13-Methyl[1,3]benzodioxolo[5,6-C][1,3]dioxolo[4,5-I]phenanthridin-13-Ium
• 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene
• 13-methyl-2H,10H-(1,3)dioxolo(4,5-i)(1,3)dioxolo(4',5':4,5)benzo(1,2-c)phenanthridinium
• Prestwick0_000987
• 13-Methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium
• NSC765394
• DTXSID0045204
• NSC-765394
• SANGUINARINE [MI]
• BDBM25525
• 5-Methyl-2,3:7,8-bis(methylenedioxy)benzo[c]phenanthridinium(1+)
• cid_5154
• NS00018310
• Lopac-S-5890
• KBio1_000495
• KBio3_002175
• Prestwick3_000987
• SPBio_000648
• Lopac0_001108
• UI5
• Spectrum3_001148
• MLSMR
• BRD-K66898851-003-03-3
• DB-046461
• NCGC00015959-22
• BRD-K66898851-003-02-5
• Sanguinarine

• MDL： MFCD00064925
• Inchi： 1S/C20H14NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-8H,9-10H2,1H3/q+1
• InChI Key： INVGWHRKADIJHF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C(=C12)C=[N+](C)C1C2C=C4C(=CC=2C=CC=13)OCO4
• BRN： 3915507

Computed Properties

• Exact Mass: 332.09200
• Monoisotopic Mass: 332.09228293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.3
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 40.8

Experimental Properties

• Color/Form: Orange needles
• Density: 1.3463 (rough estimate)
• Melting Point: 205-215°C
• Boiling Point: 483.53°C (rough estimate)
• Refractive Index: 1.5180 (estimate)
• Solubility: 3.316 mg/L @ 25 °C (est)
• PSA: 40.80000
• LogP: 3.42810
• Solubility: Not available

Sanguinarine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 25
• Safety Instruction： S13; S45
• Risk Phrases：R25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Quaternary benzophenanthridine alkaloids

Additional information on Sanguinarine

Professional Introduction to Sanguinarine (CAS No: 2447-54-3)

Sanguinarine, a naturally occurring alkaloid with the chemical formula C₂₀H₁₆N₂O², is a compound derived from the *Sanguinaria canadensis* plant, commonly known as the bloodroot. This remarkable alkaloid has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. With a CAS number of 2447-54-3, Sanguinarine has been extensively studied for its potential therapeutic applications, particularly in the realms of anticancer, anti-inflammatory, and antimicrobial properties. The following sections delve into the chemical properties, pharmacological effects, and recent advancements in the research of this intriguing compound.

The molecular structure of Sanguinarine features a benzophenanthridine core, which is a key determinant of its unique biological interactions. This structural motif is commonly found in various alkaloids with notable pharmacological effects. The presence of nitrogen atoms in the benzophenanthridine ring contributes to its ability to interact with multiple biological targets, including enzymes and receptors involved in cellular signaling pathways. This structural feature has made Sanguinarine a subject of intense interest for researchers aiming to develop novel therapeutic agents.

In recent years, Sanguinarine has been extensively investigated for its potential role in cancer therapy. Preclinical studies have demonstrated that Sanguinarine exhibits cytotoxic effects on various cancer cell lines, including those derived from breast, colon, and lung cancers. The mechanism behind this effect involves the inhibition of key enzymes such as topoisomerases, which are crucial for DNA replication and repair in cancer cells. Furthermore, Sanguinarine has shown promise in inducing apoptosis (programmed cell death) in cancer cells while sparing healthy cells, making it a promising candidate for development into an anticancer drug.

Another area where Sanguinarine has shown significant promise is in its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research indicates that Sanguinarine can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Sanguinarine could be a valuable therapeutic agent for managing inflammatory conditions.

The antimicrobial activity of Sanguinarine is another notable aspect of its pharmacological profile. Studies have shown that Sanguinarine can exhibit potent activity against a range of bacterial and fungal pathogens. This activity is attributed to its ability to disrupt microbial cell membranes and interfere with essential metabolic processes. The growing concern over antibiotic resistance has made compounds like Sanguinarine increasingly relevant in the search for novel antimicrobial agents.

Recent advancements in the field of natural product research have highlighted the importance of Sanguinarine as a lead compound for drug discovery. Researchers are exploring synthetic modifications to enhance its bioavailability and efficacy while minimizing potential side effects. Additionally, the development of novel delivery systems, such as nanoparticles and liposomes, is being explored to improve the targeted delivery of Sanguinarine to affected tissues.

The role of Sanguinarine in neuroprotective therapies is an emerging area of research. Preliminary studies suggest that Sanguinarine may have neuroprotective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This potential is attributed to its ability to inhibit oxidative stress and modulate cholinergic pathways, which are implicated in these conditions. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

In conclusion, Sanguinarine (CAS No: 2447-54-3) is a multifaceted alkaloid with significant potential in various therapeutic applications. Its diverse biological activities make it a valuable compound for further research and development in pharmaceuticals. As our understanding of its mechanisms of action continues to grow, so too does the promise it holds for addressing some of the most challenging diseases faced by humanity today.